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Compound of Interest

Compound Name: Kahweol stearate

Cat. No.: B608301

Kahweol stearate is a chemical compound formed through the esterification of kahweol, a
naturally occurring diterpene found in coffee beans, and stearic acid, a common saturated fatty
acid. This molecule combines the complex polycyclic structure of kahweol with the long
aliphatic chain of stearic acid, resulting in a lipophilic ester.

Core Components

Kahweol: A pentacyclic furanoditerpene alcohol, kahweol is structurally characterized by a five-
ring system and a furan ring.[1][2] It is one of the primary diterpenes found in Coffea arabica
beans.[2] The presence of a hydroxyl group allows it to undergo esterification.

Stearic Acid: A long-chain saturated fatty acid, stearic acid consists of an 18-carbon backbone
with a carboxylic acid functional group at one end.[3][4][5] Its IUPAC name is octadecanoic
acid, and its chemical formula is C18H3602.[3][5]

Formation and Structure of Kahweol Stearate

The formation of kahweol stearate occurs via an esterification reaction. In this process, the
hydroxyl (-OH) group of the kahweol molecule reacts with the carboxylic acid (-COOH) group of
stearic acid. This reaction results in the formation of an ester linkage (-COO-) and the
elimination of a water molecule. The resulting structure, kahweol stearate, is therefore a
diterpene ester. In coffee beans, diterpenes like cafestol and kahweol are predominantly found
in this esterified form with various fatty acids.[1]
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The chemical structure of kahweol stearate is characterized by the bulky, polycyclic kahweol
moiety attached to the long, linear stearoyl group through an ester bond. This structure imparts
a significant lipophilic character to the molecule.

Structural Representation

The following diagram illustrates the logical relationship between the precursor molecules and
the final ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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